Cas no 1260858-82-9 (4-(azetidin-3-yl)-3,5-dichloropyridine)

4-(Azetidin-3-yl)-3,5-dichloropyridine is a heterocyclic compound featuring a pyridine core substituted with two chlorine atoms at the 3- and 5-positions and an azetidine ring at the 4-position. This structure offers versatility as a key intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of bioactive molecules. The dichloropyridine moiety enhances reactivity for further functionalization, while the azetidine group introduces conformational rigidity, potentially improving binding affinity in drug design. Its well-defined stereochemistry and stability under standard conditions make it suitable for precise synthetic applications. The compound is primarily utilized in research settings for exploring novel pharmacophores or catalytic frameworks.

4-(azetidin-3-yl)-3,5-dichloropyridine structure

1260858-82-9 structure

Product Name:4-(azetidin-3-yl)-3,5-dichloropyridine

CAS No:1260858-82-9

MF:C₈H₈Cl₂N₂

MW:203.068519592285

CID:5799427

PubChem ID:129953369

Update Time:2025-05-22

4-(azetidin-3-yl)-3,5-dichloropyridine Chemical and Physical Properties

Names and Identifiers

- 4-(azetidin-3-yl)-3,5-dichloropyridine
- EN300-1968323
- 1260858-82-9
- Inchi： 1S/C8H8Cl2N2/c9-6-3-12-4-7(10)8(6)5-1-11-2-5/h3-5,11H,1-2H2
- InChI Key： YLHRDCLJMMMNAK-UHFFFAOYSA-N
- SMILES： ClC1C=NC=C(C=1C1CNC1)Cl

Computed Properties

Exact Mass: 202.0064537g/mol
Monoisotopic Mass: 202.0064537g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 151
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 24.9Å²

4-(azetidin-3-yl)-3,5-dichloropyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1968323-0.05g	4-(azetidin-3-yl)-3,5-dichloropyridine	1260858-82-9	0.05g	$1152.0	2023-09-16
Enamine	EN300-1968323-0.1g	4-(azetidin-3-yl)-3,5-dichloropyridine	1260858-82-9	0.1g	$1207.0	2023-09-16
Enamine	EN300-1968323-0.25g	4-(azetidin-3-yl)-3,5-dichloropyridine	1260858-82-9	0.25g	$1262.0	2023-09-16
Enamine	EN300-1968323-0.5g	4-(azetidin-3-yl)-3,5-dichloropyridine	1260858-82-9	0.5g	$1316.0	2023-09-16
Enamine	EN300-1968323-1.0g	4-(azetidin-3-yl)-3,5-dichloropyridine	1260858-82-9	1g	$1371.0	2023-06-02
Enamine	EN300-1968323-2.5g	4-(azetidin-3-yl)-3,5-dichloropyridine	1260858-82-9	2.5g	$2688.0	2023-09-16
Enamine	EN300-1968323-5.0g	4-(azetidin-3-yl)-3,5-dichloropyridine	1260858-82-9	5g	$3977.0	2023-06-02
Enamine	EN300-1968323-10.0g	4-(azetidin-3-yl)-3,5-dichloropyridine	1260858-82-9	10g	$5897.0	2023-06-02
Enamine	EN300-1968323-1g	4-(azetidin-3-yl)-3,5-dichloropyridine	1260858-82-9	1g	$1371.0	2023-09-16
Enamine	EN300-1968323-5g	4-(azetidin-3-yl)-3,5-dichloropyridine	1260858-82-9	5g	$3977.0	2023-09-16

4-(azetidin-3-yl)-3,5-dichloropyridine Related Literature

1. An atomistic mechanism for the degradation of perovskite solar cells by trapped charge†

Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
2. An analyte-triggered artificial peroxidase system based on dimanganese complex for a versatile enzyme assay†

Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
3. An atomically efficient, highly stable and redox active Ce0.5Tb0.5Ox (3% mol.)/MgO catalyst for total oxidation of methane†

Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
4. An amplified fluorescence detection of T4 polynucleotide kinase activity based on coupled exonuclease III reaction and a graphene oxide platform†

Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
5. Alumina grafted SBA-15 sustainable bifunctional catalysts for direct cross-coupling of benzylic alcohols to diarylmethanes†

Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592

Additional information on 4-(azetidin-3-yl)-3,5-dichloropyridine

Comprehensive Overview of 4-(azetidin-3-yl)-3,5-dichloropyridine (CAS No. 1260858-82-9)

The compound 4-(azetidin-3-yl)-3,5-dichloropyridine (CAS No. 1260858-82-9) is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This heterocyclic compound, characterized by its unique azetidine and dichloropyridine moieties, serves as a critical building block in the synthesis of novel drug candidates. Its structural features make it a valuable intermediate for targeting various biological pathways, particularly in the development of kinase inhibitors and other small-molecule therapeutics.

In recent years, the demand for 4-(azetidin-3-yl)-3,5-dichloropyridine has surged due to its potential applications in addressing unmet medical needs. Researchers are particularly interested in its role in modulating protein-protein interactions, a hot topic in drug discovery. The compound's ability to act as a scaffold for designing selective inhibitors aligns with the growing trend of personalized medicine and precision therapeutics. This has led to an increase in searches for terms like "azetidine derivatives in drug discovery" and "dichloropyridine applications," reflecting the scientific community's focus on innovative chemical entities.

The synthesis of 4-(azetidin-3-yl)-3,5-dichloropyridine involves multi-step organic reactions, often requiring advanced techniques such as palladium-catalyzed cross-coupling or nucleophilic substitution. Its chloro substituents provide reactive sites for further functionalization, enabling the creation of diverse analogs. This versatility has made it a subject of interest in patent literature, with several pharmaceutical companies exploring its utility in proprietary formulations. Keywords like "synthesis of azetidine-pyridine hybrids" and "CAS 1260858-82-9 suppliers" are frequently queried, indicating its commercial and academic relevance.

From a pharmacological perspective, 4-(azetidin-3-yl)-3,5-dichloropyridine exhibits promising bioavailability and metabolic stability, traits highly sought after in lead optimization. Its azetidine ring contributes to improved solubility, while the dichloropyridine moiety enhances binding affinity to target proteins. These properties are often discussed in forums and publications focusing on "ADME optimization in drug design" and "heterocyclic compounds in CNS drugs," highlighting its alignment with current research priorities.

In conclusion, 4-(azetidin-3-yl)-3,5-dichloropyridine (CAS No. 1260858-82-9) represents a cutting-edge chemical tool with broad implications for modern drug development. Its unique structure and functional adaptability position it at the forefront of medicinal chemistry, addressing both scientific curiosity and practical therapeutic challenges. As the industry continues to explore its potential, this compound is poised to remain a key player in the evolution of next-generation pharmaceuticals.